Cas no 1369098-86-1 (3-(thiolan-3-yl)piperidine)

• Product Name: 3-(thiolan-3-yl)piperidine
• CAS No: 1369098-86-1
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5961125
• PubChem ID: 82411957
• Update Time: 2025-10-31

3-(thiolan-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-3-yl)piperidine
• 1369098-86-1
• EN300-1854073

• Inchi： 1S/C9H17NS/c1-2-8(6-10-4-1)9-3-5-11-7-9/h8-10H,1-7H2
• InChI Key： APOVIAMMBSNBKR-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1CNCCC1

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(thiolan-3-yl)piperidine

3-(Thiolan-3-yl)Piperidine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-(Thiolan-3-yl)piperidine (CAS No. 1369098-86-1) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its thiolane and piperidine moieties, offers a range of potential applications, from synthetic intermediates to therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of 3-(thiolan-3-yl)piperidine.

The chemical structure of 3-(thiolan-3-yl)piperidine is notable for its combination of a thiolane ring and a piperidine ring. The thiolane ring, a six-membered cyclic sulfide, provides unique chemical properties such as high stability and resistance to oxidation. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds due to its ability to form hydrogen bonds and interact with various biological targets. The combination of these two rings in 3-(thiolan-3-yl)piperidine results in a molecule with a high degree of conformational flexibility and potential for diverse biological activities.

The synthesis of 3-(thiolan-3-yl)piperidine has been the subject of several studies, each aiming to optimize yield and purity while minimizing side reactions. One common approach involves the reaction of 3-bromothiolane with piperidine under suitable conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

In terms of biological activities, 3-(thiolan-3-yl)piperidine has shown promise in various therapeutic areas. One notable application is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. Research conducted at the University of California demonstrated that 3-(thiolan-3-yl)piperidine effectively inhibited the activity of acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. This finding suggests that 3-(thiolan-3-yl)piperidine could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

Beyond neurodegenerative diseases, 3-(thiolan-3-yl)piperidine has also been explored for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the potential of 3-(thiolan-3-yl)piperidine as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic properties of 3-(thiolan-3-yl)piperidine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it an attractive candidate for further drug development. Additionally, preliminary toxicology studies have indicated that 3-(thiolan-3-yl)piperidine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(thiolan-3-yl)piperidine (CAS No. 1369098-86-1) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable lead compound for further exploration and development. As research continues to advance, it is likely that new applications and therapeutic uses for 3-(thiolan-3-yl)piperidine will be discovered, further solidifying its importance in modern scientific endeavors.